Cas no 1506477-97-9 (3-(2-Bromoethoxy)-2-methylpyridine)

• Product Name: 3-(2-Bromoethoxy)-2-methylpyridine
• CAS No: 1506477-97-9
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 6033996
• PubChem ID: 80093259
• Update Time: 2025-06-14

3-(2-Bromoethoxy)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethoxy)-2-methylpyridine
• 1506477-97-9
• EN300-741534
• AKOS018654257
• 3-(2-Bromoethoxy)-2-methylpyridine

• Inchi： 1S/C8H10BrNO/c1-7-8(11-6-4-9)3-2-5-10-7/h2-3,5H,4,6H2,1H3
• InChI Key： WBWAVEYXQNCZOL-UHFFFAOYSA-N
• SMILES： BrCCOC1=CC=CN=C1C

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(2-Bromoethoxy)-2-methylpyridine

Research Brief on 3-(2-Bromoethoxy)-2-methylpyridine (CAS: 1506477-97-9) in Chemical Biology and Pharmaceutical Applications

3-(2-Bromoethoxy)-2-methylpyridine (CAS: 1506477-97-9) is a brominated pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug discovery. This compound, characterized by its 2-methylpyridine core and 2-bromoethoxy side chain, serves as a valuable building block for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other biologically active agents. Recent studies have explored its utility in medicinal chemistry, focusing on its role in structure-activity relationship (SAR) optimization and targeted drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-(2-Bromoethoxy)-2-methylpyridine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromoethoxy moiety was strategically employed in nucleophilic substitution reactions to introduce diverse pharmacophores, enabling the team to develop a series of compounds with improved selectivity and potency against BTK, a critical target in B-cell malignancies. The study highlighted the compound's synthetic flexibility, which allowed for rapid derivatization and optimization of drug-like properties.

Another significant application was reported in ACS Chemical Biology, where 3-(2-Bromoethoxy)-2-methylpyridine served as a key intermediate in the development of fluorescent probes for protein labeling. The researchers exploited the reactivity of the bromine atom to conjugate the pyridine derivative with various fluorophores, creating tools for studying protein-protein interactions in live cells. This work demonstrated the compound's utility in chemical biology beyond traditional drug discovery, opening new avenues for diagnostic and imaging applications.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of 3-(2-Bromoethoxy)-2-methylpyridine production. A 2024 Organic Process Research & Development publication detailed a novel continuous-flow synthesis method that significantly enhanced yield (up to 85%) while reducing hazardous waste generation compared to traditional batch processes. This technological improvement addresses both economic and environmental concerns associated with scaling up production of this valuable intermediate.

The safety profile and physicochemical properties of 3-(2-Bromoethoxy)-2-methylpyridine have also been systematically investigated. Computational modeling studies predict favorable drug-like characteristics, including moderate lipophilicity (clogP ~2.1) and good metabolic stability, making it an attractive scaffold for further development. However, researchers caution that the bromoethoxy group may confer reactivity that requires careful handling in synthetic applications.

Looking forward, the unique chemical properties of 3-(2-Bromoethoxy)-2-methylpyridine position it as a promising candidate for emerging areas such as targeted protein degradation (PROTACs) and covalent inhibitor design. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and inflammatory diseases. As research continues to uncover new applications for this versatile building block, its importance in medicinal chemistry and chemical biology is expected to grow significantly in the coming years.